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Compound of Interest

Compound Name: 1,1,3-Trichloroacetone

Cat. No.: B106291 Get Quote

This document provides an in-depth overview of the key physical properties of 1,1,3-
trichloroacetone, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who require accurate and well-documented

physical data. This guide includes a summary of reported values and detailed experimental

methodologies for their determination.

Core Physical Properties
1,1,3-Trichloroacetone, with the chemical formula (Cl)₂CHCOCH₂Cl, is a halogenated ketone

used as a reagent in various organic syntheses.[1][2][3] Accurate knowledge of its physical

properties is essential for its proper handling, use in reactions, and for purification processes.

The experimentally determined boiling point and density of 1,1,3-trichloroacetone are

summarized in the table below. It is crucial to note the conditions, such as pressure and

temperature, under which these values were measured.

Physical Property Value Conditions

Boiling Point 88-90 °C at 76 mmHg

172 °C (at atmospheric pressure)[4]

Density 1.512 g/mL at 20 °C[1][2][3][5]

1.53 g/mL at 20 °C[4]
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Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the boiling point and

density of liquid compounds like 1,1,3-trichloroacetone.

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[6] For accurate determination, it is critical to record the

pressure at which the boiling point is measured.

Method 1: Distillation This is a common and effective method for both purifying a liquid and

determining its boiling point.[7]

Apparatus: A round-bottom flask, a distillation head with a port for a thermometer, a

condenser, a receiving flask, a heat source (heating mantle or sand bath), and boiling chips.

Procedure:

Place a sample of 1,1,3-trichloroacetone (e.g., 5-10 mL) into the round-bottom flask

along with a few boiling chips to ensure smooth boiling.

Assemble the simple distillation apparatus. Ensure the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor that is distilling.[8]

Begin heating the flask gently.

As the liquid boils, the vapor will rise, surround the thermometer bulb, and pass into the

condenser.

Record the temperature when it stabilizes as the liquid is actively condensing and dripping

into the receiving flask. This stable temperature is the boiling point.[7]

Record the ambient barometric pressure.

Method 2: Thiele Tube Method This microscale method is suitable when only a small amount of

the substance is available.
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Apparatus: A Thiele tube, mineral oil, a thermometer, a small test tube (e.g., 10x75 mm), and

a capillary tube sealed at one end.

Procedure:

Fill the small test tube to about half-full with 1,1,3-trichloroacetone.

Place the capillary tube into the test tube with its open end down.

Attach the test tube to the thermometer using a small rubber band, ensuring the sample is

level with the thermometer bulb.

Place the assembly into the Thiele tube containing mineral oil. The side arm of the Thiele

tube is designed to allow for even heating of the oil via convection.

Heat the side arm of the Thiele tube gently with a Bunsen burner or micro-burner.

As the temperature rises, air trapped in the capillary tube will bubble out. Continue heating

until a continuous and vigorous stream of bubbles emerges from the capillary tube.[8]

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

just begins to be drawn back into the capillary tube.[8]

Density is an intrinsic property defined as the mass of a substance per unit volume (ρ = m/V).

[9]

Method: Pycnometry A pycnometer (or specific gravity bottle) is a flask with a precise volume,

used for highly accurate density measurements.

Apparatus: A pycnometer of a known volume (e.g., 10 mL or 25 mL), an analytical balance,

and a constant temperature water bath.

Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance

(m₁).
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Fill the pycnometer with 1,1,3-trichloroacetone, ensuring no air bubbles are present. If

using a stoppered pycnometer, the capillary in the stopper will allow excess liquid to

escape.

Place the filled pycnometer in a constant temperature water bath set to 20.0 °C and allow

it to equilibrate.

Remove the pycnometer, carefully wipe it dry on the outside, and weigh it again (m₂).

The mass of the 1,1,3-trichloroacetone is (m₂ - m₁).

To determine the precise volume of the pycnometer, repeat the procedure using deionized

water. Weigh the empty (m₁) and water-filled (m₃) pycnometer at 20.0 °C.

Calculate the volume of the pycnometer (V) using the known density of water at 20.0 °C

(ρ_water ≈ 0.9982 g/mL): V = (m₃ - m₁) / ρ_water.

Calculate the density of 1,1,3-trichloroacetone (ρ_sample): ρ_sample = (m₂ - m₁) / V.

Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a chemical substance like 1,1,3-trichloroacetone.
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Workflow for Physical Property Determination

Property Measurement

Obtain Sample
(1,1,3-Trichloroacetone)

Purity Verification
(e.g., GC, NMR)

Boiling Point Determination
(e.g., Distillation, Thiele Tube)

Density Determination
(e.g., Pycnometry)

Data Recording & Analysis
(Temperature, Pressure, Mass, Volume)

Final Report Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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